N-benzyl-N-ethyl-1-[(3-methoxyphenyl)methyl]piperidin-4-amine

Specification

• Molecular Formula: C22H30N2O
• Molecular Weight: 338.5 g/mol
• IUPAC Name: N-benzyl-N-ethyl-1-[(3-methoxyphenyl)methyl]piperidin-4-amine
• Standard InChI: InChI=1S/C22H30N2O/c1-3-24(18-19-8-5-4-6-9-19)21-12-14-23(15-13-21)17-20-10-7-11-22(16-20)25-2/h4-11,16,21H,3,12-15,17-18H2,1-2H3
• Standard InChI Key: PDRGLESYZMBCSX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C2CCN(CC2)CC3=CC(=CC=C3)OC

Introduction

N-benzyl-N-ethyl-1-[(3-methoxyphenyl)methyl]piperidin-4-amine is a complex organic compound with a molecular formula of C22H30N2O. This compound is part of a broader class of piperidine derivatives, which are known for their diverse pharmacological activities. The compound's structure includes a piperidine ring, which is substituted with benzyl, ethyl, and 3-methoxyphenyl groups, contributing to its unique chemical properties.

Synonyms

• N-benzyl-N-ethyl-1-[(3-methoxyphenyl)methyl]piperidin-4-amine

• N-benzyl-N-ethyl-1-(3-methoxybenzyl)piperidin-4-amine

• STK052038

• AKOS001656806

• EU-0015213

Comparison with Similar Compounds

Compound Name	Molecular Formula	Molecular Weight	Biological Activity
N-benzyl-N-ethyl-1-[(3-methoxyphenyl)methyl]piperidin-4-amine	C22H30N2O	338.5 g/mol	Not specified
N-benzyl-N-ethyl-1-(3-methoxyphenyl)sulfonylpiperidine-4-carboxamide	C22H28N2O4S	416.5 g/mol	Potential pharmacological activity due to sulfonyl group

Potential Applications

Piperidine derivatives are often explored for their potential in drug development due to their ability to interact with various biological targets. While N-benzyl-N-ethyl-1-[(3-methoxyphenyl)methyl]piperidin-4-amine has not been specifically studied for therapeutic applications, its structural features suggest it could be a candidate for further investigation in fields like neuroscience or pharmacology.